Cas no 108500-46-5 (2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester)

• Product Name: 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester
• CAS No: 108500-46-5
• MF: C₁₅H₁₀ClNO₃
• MW: 287.697803020477
• CID: 5230363
• Update Time: 2026-03-07

2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester

• Inchi： 1S/C15H10ClNO3/c1-19-15(18)11-5-3-2-4-10(11)14-17-12-8-9(16)6-7-13(12)20-14/h2-8H,1H3
• InChI Key： QBJNWKBHVZVGKS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1C1=NC2=CC(Cl)=CC=C2O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester

Research Briefing on 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester (CAS: 108500-46-5)

2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester (CAS: 108500-46-5) is a benzooxazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its biological activities, particularly in the context of antimicrobial and anticancer research. The following briefing synthesizes the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and therapeutic potential.

Recent studies have focused on the synthetic pathways for 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester, emphasizing its efficient production and scalability. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, which improved yield and reduced byproducts. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmaceutical development.

In terms of biological activity, research has demonstrated that 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester exhibits potent inhibitory effects against specific bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). A 2022 Antimicrobial Agents and Chemotherapy paper reported that the compound disrupts bacterial cell wall synthesis by targeting key enzymes, offering a potential avenue for addressing antibiotic resistance. Additionally, preliminary in vitro studies suggest that it may also possess anticancer properties, particularly against colorectal cancer cell lines, as noted in a 2023 Bioorganic & Medicinal Chemistry Letters publication.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester. Current research is investigating structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to advance this compound into preclinical trials, with a focus on its safety and efficacy profiles.

In conclusion, 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its dual antimicrobial and anticancer potential positions it as a versatile scaffold for future drug development. Continued research will be essential to fully elucidate its mechanisms and translate these findings into clinical applications.